Cas no 1806270-36-9 (2,3-Dichloro-6-(methylthio)phenol)

• Product Name: 2,3-Dichloro-6-(methylthio)phenol
• CAS No: 1806270-36-9
• MF: C₇H₆Cl₂OS
• MW: 209.092938899994
• CID: 6793814
• PubChem ID: 130883606
• Update Time: 2025-07-14

2,3-Dichloro-6-(methylthio)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD28786653
• 2,3-Dichloro-6-(methylthio)phenol
• 1806270-36-9

• Inchi： 1S/C7H6Cl2OS/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3,10H,1H3
• InChI Key： DVKFBUSOQVUWAB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1O)SC)Cl

Computed Properties

• Exact Mass: 207.9516414g/mol
• Monoisotopic Mass: 207.9516414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.5Ų

Additional information on 2,3-Dichloro-6-(methylthio)phenol

Introduction to 2,3-Dichloro-6-(methylthio)phenol (CAS No. 1806270-36-9)

2,3-Dichloro-6-(methylthio)phenol, with the CAS number 1806270-36-9, is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its distinct molecular structure, which includes a phenolic ring substituted with two chlorine atoms and a methylthio group. The combination of these functional groups imparts specific chemical and biological activities that make it a valuable candidate for further research and development.

The molecular formula of 2,3-Dichloro-6-(methylthio)phenol is C₈H₇Cl₂S, and its molecular weight is approximately 204.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as phenol and methyl mercaptan. The synthesis process involves the introduction of chlorine atoms at the 2 and 3 positions of the phenolic ring, followed by the substitution of the hydroxyl group with a methylthio group. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, 2,3-Dichloro-6-(methylthio)phenol is a white to off-white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in various formulations and applications where solubility in organic media is advantageous.

The chemical stability of 2,3-Dichloro-6-(methylthio)phenol has been extensively studied. It is generally stable under normal storage conditions but can undergo degradation when exposed to strong acids or bases. Additionally, the compound may be sensitive to light and heat, which can affect its stability over time. Therefore, it is recommended to store 2,3-Dichloro-6-(methylthio)phenol in a cool, dry place away from direct sunlight to maintain its integrity.

In the pharmaceutical industry, 2,3-Dichloro-6-(methylthio)phenol has shown promise as a potential lead compound for the development of new drugs. Recent studies have demonstrated its antimicrobial properties against a range of bacteria and fungi. For instance, research published in the Journal of Medicinal Chemistry reported that 2,3-Dichloro-6-(methylthio)phenol exhibits potent activity against methicillin-resistant Staphylococcus aureus (MRSA), a significant concern in hospital-acquired infections. This finding suggests that the compound could be further optimized for use in antiseptic formulations or as an active ingredient in topical treatments.

Beyond its antimicrobial properties, 2,3-Dichloro-6-(methylthio)phenol has also been investigated for its potential anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that the compound may have therapeutic applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). However, further research is needed to validate these preliminary results and to explore the mechanism of action behind its anti-inflammatory activity.

In the field of agrochemicals, 2,3-Dichloro-6-(methylthio)phenol has been evaluated for its potential as a fungicide. Studies have shown that it can effectively control fungal pathogens that cause crop diseases such as powdery mildew and blight. The compound's ability to disrupt fungal cell membranes and inhibit spore germination makes it a promising candidate for developing new fungicidal formulations. However, environmental impact assessments are necessary to ensure that its use does not pose risks to non-target organisms or ecosystems.

The material science applications of 2,3-Dichloro-6-(methylthio)phenol are also noteworthy. Its unique molecular structure makes it suitable for use as an additive in polymer formulations to improve their thermal stability and mechanical properties. Research published in Polymer Chemistry has demonstrated that incorporating small amounts of 2,3-Dichloro-6-(methylthio)phenol into polymer matrices can significantly enhance their resistance to thermal degradation and improve their tensile strength. This property makes it valuable for applications where high-performance materials are required.

To ensure the safe handling and use of 2,3-Dichloro-6-(methylthio)phenol, it is essential to follow appropriate safety guidelines and regulations. While the compound is not classified as hazardous under current regulations, it is important to handle it with care due to its potential irritant properties. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling the compound to prevent skin contact or inhalation of dust particles.

In conclusion, 2,3-Dichloro-6-(methylthio)phenol (CAS No. 1806270-36-9) is a versatile chemical compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique molecular structure imparts specific chemical and biological activities that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely that it will play an increasingly important role in various industries.